Vedaclidine tartrate

• CAS No.: 141575-51-1
• Product Name: Vedaclidine tartrate
• Molecular Formula: C17H27N3O6S2
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 3-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-4-butylsulfanyl-1,2,5-thiadiazole;(2R,3R)-2,3-dihydroxybutanedioic acid
• Standard InChI: InChI=1S/C13H21N3S2.C4H6O6/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16;5-1(3(7)8)2(6)4(9)10/h10-11H,2-9H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m11/s1
• Standard InChIKey: KLWOCMMRVISIQR-RFVHGSKJSA-N
• Isomeric SMILES: CCCCSC1=NSN=C1[C@@H]2CN3CCC2CC3.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O
• SMILES: CCCCSC1=NSN=C1C2CN3CCC2CC3.C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: CCCCSC1=NSN=C1C2CN3CCC2CC3.C(C(C(=O)O)O)(C(=O)O)O
• Appearance: Solid powder
• Description: Vedaclidine tartrate is a novel muscarinic analgesic.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Vedaclidine tartrate
• Reference: 1: Reutzel SM, Russell VA. Origins of the unusual hygroscopicity observed in LY297802 tartrate. J Pharm Sci. 1998 Dec;87(12):1568-71. PubMed PMID: 10189268.; 2: Petry NM, Bickel WK, Huddleston J, Tzanis E, Badger GJ. A comparison of subjective, psychomotor and physiological effects of a novel muscarinic analgesic, LY297802 tartrate, and oral morphine in occasional drug users. Drug Alcohol Depend. 1998 Apr 1;50(2):129-36. PubMed PMID: 9649964.; 3: Olsen BA, Argentine MD. Investigation of response factor ruggedness for the determination of drug impurities using high-performance liquid chromatography with ultraviolet detection. J Chromatogr A. 1997 Feb 21;762(1-2):227-33. PubMed PMID: 9098981.a
• PubChem Compound: 9889092
• Last Modified: Nov 11 2021